Cas no 35481-77-7 (3,6-Methano-2,4,7-trioxacyclopenta[cd]cycloprop- [a]azulen-5(1H)-one,octahydro-6a,7bdihydroxy- 7c-methyl-8-(1-methylethenyl)-,(2aS,3R,6S,6aR,6bS,7aR,7bR,7cS,8R)-)

• Product Name: 3,6-Methano-2,4,7-trioxacyclopenta[cd]cycloprop- [a]azulen-5(1H)-one,octahydro-6a,7bdihydroxy- 7c-methyl-8-(1-methylethenyl)-,(2aS,3R,6S,6aR,6bS,7aR,7bR,7cS,8R)-
• CAS No: 35481-77-7
• MF: C₁₅H₁₈O₆
• MW: 294.299825191498
• CID: 314328
• PubChem ID: 169700
• Update Time: 2025-04-19

3,6-Methano-2,4,7-trioxacyclopenta[cd]cycloprop- [a]azulen-5(1H)-one,octahydro-6a,7bdihydroxy- 7c-methyl-8-(1-methylethenyl)-,(2aS,3R,6S,6aR,6bS,7aR,7bR,7cS,8R)- Chemical and Physical Properties

Names and Identifiers

• 3,6-Methano-2,4,7-trioxacyclopenta[cd]cycloprop- [a]azulen-5(1H)-one,octahydro-6a,7bdihydroxy- 7c-methyl-8-(1-methylethenyl)-,(2aS,3R,6S,6aR,6bS,7aR,7bR,7cS,8R)-
• 3,6-Methano-2,4,7-trioxacyclopenta[cd]cycloprop- [a]azulen-5(1H)-one,octahydro-6a,7bdihydroxy- 7c-methyl-8-(1-methylethenyl)-
• 3,6-Methano-2,4,7-trioxacyclopenta[cd]cycloprop- [a]azulen-5(1H)-one,octahydro-6a,7bdihydroxy-...
• Corianin
• [ "" ]
• NS00067885
• 1,5-dihydroxy-13-methyl-14-prop-1-en-2-yl-3,7,10-trioxapentacyclo[6.4.1.19,12.02,4.05,13]tetradecan-11-one
• DTXSID30956884
• 6a,7b-dihydroxy-7c-methyl-8-(prop-1-en-2-yl)octahydro-3,6-methano-2,4,7-trioxacyclopenta[cd]cyclopropa[a]azulen-5(1h)-one
• 35481-77-7
• (1R,2S,4R,5R,8S,9R,12S,13R,14R)-1,5-dihydroxy-13-methyl-14-prop-1-en-2-yl-3,7,10-trioxapentacyclo[6.4.1.1^{9,12.0^{2,4.0^{5,13]tetradecan-11-one
• CHEBI:132864
• (2aS,3R,6S,6aR,6bS,7aR,7bR,7cS,8R)-Octahydro-6a,7b-dihydroxy-7c-methyl-8-(1-methylethenyl)-3,6-methano-2,4,7-trioxacyclopenta[cd]cycloprop[a]azulen-5(1H)-one
• (1R,2S,4R,5R,8S,9R,12S,13R,14R)-1,5-Dihydroxy-13-methyl-14-prop-1-en-2-yl-3,7,10-trioxapentacyclo[6.4.1.19,12.02,4.05,13]tetradecan-11-one
• (2aS,3R,6S,6aR,6bS,7aR,7bR,7cR,8R)-6a,7b-dihydroxy-7c-methyl-8-(prop-1-en-2-yl)octahydro-3,6-methano-2,4,7-trioxacyclopenta[cd]cyclopropa[a]azulen-5(1H)-one
• AKOS040761527
• 1,5-DIHYDROXY-13-METHYL-14-(PROP-1-EN-2-YL)-3,7,10-TRIOXAPENTACYCLO[6.4.1.1?,(1)(2).0(2),?.0?,(1)(3)]TETRADECAN-11-ONE
• DA-62459

• Inchi： 1S/C15H18O6/c1-5(2)6-7-12(16)20-8(6)9-13(3)14(17,4-19-9)10-11(21-10)15(7,13)18/h6-11,17-18H,1,4H2,2-3H3
• InChI Key： IKTUZVAVHCTHSU-UHFFFAOYSA-N
• SMILES： O1C2C1C1(C3C(=O)OC(C3C(=C)C)C3C1(C)C2(CO3)O)O

Computed Properties

• Exact Mass: 294.11000
• Monoisotopic Mass: 294.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.5A^2
• XLogP3: -0.5

Experimental Properties

• Color/Form: Powder
• Density: 1.583
• Boiling Point: 541.5°Cat760mmHg
• Flash Point: 208.7°C
• Refractive Index: 1.663
• PSA: 88.52000
• LogP: -0.61780
• Vapor Pressure: 0.0±3.3 mmHg at 25°C

3,6-Methano-2,4,7-trioxacyclopenta[cd]cycloprop- [a]azulen-5(1H)-one,octahydro-6a,7bdihydroxy- 7c-methyl-8-(1-methylethenyl)-,(2aS,3R,6S,6aR,6bS,7aR,7bR,7cS,8R)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives